2,3,6-Trifluorophenol

• IUPAC Name: 2,3,6-trifluorophenol
• InChI: InChI=1S/C6H3F3O/c7-3-1-2-4(8)6(10)5(3)9/h1-2,10H
• InChI Key: QSFGUSFDWCVXNR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1F)O)F)F
• Molecular Formula: C6H3F3O
• DSSTOX Substance ID: DTXSID00333764
• Molecular Weight: 148.08 g/mol
• CAS RN: 113798-74-6

Description

2,3,6-Trifluorophenol (2,3,6-TFP) is a synthetic compound that is widely used in laboratory experiments and in industrial applications. It is a colorless, water-soluble, crystalline solid that is insoluble in organic solvents. 2,3,6-TFP is a versatile molecule that can be used in a variety of ways, including as a catalyst, a reactant, and a reagent. It is also used as a starting material for the synthesis of other compounds.

Scientific Research Applications

• Diversity-Oriented Organometallic Synthesis :

  • As a model compound in the selective generation of isomeric intermediates and conversion into functionalized derivatives, particularly hydroxybenzoic acids (Marzi & Schlosser, 2005).
  • Used in the regioexhaustive functionalization of difluorophenols and trifluorophenols through organometallic intermediates, demonstrating the potential of organometallic approaches in diversity-oriented synthesis (Marzi, Gorecka, & Schlosser, 2004).

• Catalysis and Reaction Mechanisms :

  • Tris(pentafluorophenyl)borane, a related compound, is used in various reactions like borylation, hydrogenation, hydrosilylation, frustrated Lewis pair chemistry, and Lewis acid catalysis (Lawson & Melen, 2017).
  • Fluorinated phenols like 2,4,6-trifluorophenol can be used as pH-sensitive probes in mixed liposomal systems (Gasbarri & Angelini, 2014).

• Synthesis of Bioactive Compounds :

  • 2,4,6-triarylpyridines, with potential biological and pharmaceutical properties such as anti-convulsant and anti-malarial activities, can be synthesized using related fluorophenols (Maleki, 2015).

• Spectroscopic Investigations :

  • The study of fluorinated phenols like 2,6-difluorophenol reveals insights into their vibrational spectra in the gas-phase and solution, which is crucial for understanding their behavior in different environments (Macsári, Izvekov, & Kovács, 1997).

• Molecular and Structural Analysis :

  • Analysis of compounds like 2,4-difluorophenol provides insights into their molecular structure, NMR, and vibrational spectral characteristics (Subramanian, Anbarasan, & Manimegalai, 2009).

Safety and Hazards

2,3,6-Trifluorophenol is classified as a flammable solid. It is harmful if swallowed, in contact with skin, or if inhaled. It causes skin irritation and serious eye irritation. It may also cause respiratory irritation.

Future Directions

While specific future directions for 2,3,6-Trifluorophenol were not found in the search results, it’s known that it may be employed as a model compound to investigate the site-selective functionalization of halogen-bearing phenols by an organometallic approach. This suggests potential future research directions in the area of site-selective functionalization of halogen-bearing phenols.

Mechanism of Action

Target of Action

• 2,3,6-Trifluorophenol (C₆H₃F₃O) is a fluorinated phenol with a molecular weight of 148.0826 g/mol .
• While specific primary targets for this compound are not widely documented, it has been employed as a model compound to investigate the site-selective functionalization of halogen-bearing phenols using organometallic approaches .

Biochemical Pathways

• Researchers have explored the biotransformation of this compound using ¹⁹F-NMR techniques .